1-Cyclopropoxy-2-methoxybenzene

• Molecular Formula: C10H12O2
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 1-cyclopropyloxy-2-methoxybenzene
• InChI: InChI=1S/C10H12O2/c1-11-9-4-2-3-5-10(9)12-8-6-7-8/h2-5,8H,6-7H2,1H3
• InChI Key: RAIYBBUUBLGJGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC2CC2

Description

1-Cyclopropoxy-2-methoxybenzene is a substituted benzene derivative featuring a cyclopropoxy group (cyclopropane ring bonded via an oxygen atom) at the 1-position and a methoxy group at the 2-position of the aromatic ring. The cyclopropoxy substituent introduces steric strain and unique reactivity due to the cyclopropane ring’s angle strain, while the methoxy group contributes electron-donating effects, influencing aromatic substitution patterns and stability .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Cyclopropoxy-2-methoxybenzene can be synthesized through several methods, including electrophilic aromatic substitution reactions. One common approach involves the reaction of cyclopropyl alcohol with 2-methoxyphenol in the presence of a strong acid catalyst to form the desired product .

Industrial Production Methods: Industrial production of 1-Cyclopropoxy-2-methoxybenzene typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, drying, and milling to obtain the final product .

Chemical Reactions Analysis

Types of Reactions: 1-Cyclopropoxy-2-methoxybenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into cyclopropyl-substituted phenols.

Substitution: Electrophilic aromatic substitution reactions can introduce additional substituents onto the benzene ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Electrophilic aromatic substitution reactions typically require catalysts like aluminum chloride or ferric chloride.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce various substituted benzene derivatives .

Scientific Research Applications

1-Cyclopropoxy-2-methoxybenzene has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions.

Medicine: Research into potential therapeutic applications, such as drug development for various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-Cyclopropoxy-2-methoxybenzene exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to changes in cellular functions. For example, the compound may act as an inhibitor of certain enzymes, thereby modulating their activity and affecting downstream processes .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Substituent Effects on Reactivity and Stability

• 1-Ethyl-2-methoxybenzene (3.16a) : This compound, synthesized via photocycloaddition, replaces the cyclopropoxy group with an ethyl chain. The ethyl group offers reduced steric hindrance compared to cyclopropoxy, leading to higher synthetic yields (78% reported) and simplified purification . The absence of angle strain in the ethyl group may enhance stability under thermal conditions relative to cyclopropane-containing analogs.
• 1-Methoxy-4-(2-methoxypropan-2-yl)benzene (3.13) : With a branched methoxypropan-2-yl group at the para position, this compound demonstrates how substituent bulkiness and positioning affect solubility and purification. Its synthesis required flash column chromatography, suggesting challenges in isolating ortho-substituted analogs like 1-cyclopropoxy-2-methoxybenzene due to steric interactions .

Cyclopropane-Containing Analogues

• 1-(1-Ethynylcyclopropyl)-4-methoxybenzene: This compound shares a cyclopropane ring but includes an ethynyl group. Limited toxicity and environmental data are available, highlighting a common gap in safety profiles for cyclopropane derivatives. Such compounds are often restricted to research use due to incomplete characterization .
• 1-Methoxy-2,2,3,3-tetramethyl-1-phenylcyclopropane : The tetramethyl substitution on the cyclopropane ring reduces ring strain but increases hydrophobicity. This contrasts with 1-cyclopropoxy-2-methoxybenzene, where the oxygen linkage may enhance polarity and solubility in protic solvents .

Data Table: Key Comparisons

Compound Name	Substituents	Key Properties/Challenges	Synthesis Yield/Purity	Reference
1-Cyclopropoxy-2-methoxybenzene	Cyclopropoxy (1-), Methoxy (2-)	High steric strain, potential reactivity	Not reported	N/A
1-Ethyl-2-methoxybenzene	Ethyl (1-), Methoxy (2-)	Lower steric hindrance, thermal stability	78% yield, clear liquid
1-Methoxy-4-(2-methoxypropan-2-yl)benzene	Methoxy (4-), Methoxypropan-2-yl	Bulky para-substituent, purification challenges	Purified via flash column
1-(1-Ethynylcyclopropyl)-4-methoxybenzene	Ethynylcyclopropyl (1-), Methoxy (4-)	Uncharacterized toxicity, research use only	Limited data